4-Bromo-2-fluoro-1-nitrobenzene
Overview
Description
4-Bromo-2-fluoro-1-nitrobenzene, also known as this compound, is a useful research compound. Its molecular formula is C6H3BrFNO2 and its molecular weight is 220 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Vibrational Analysis
A study conducted a zero-order normal coordinate analysis for in-plane and out-of-plane vibrations of trisubstituted benzenes, including compounds related to 4-Bromo-2-fluoro-1-nitrobenzene. This research provided valuable data for the vibrational assignments of the fundamentals of these molecules, which is crucial for understanding their physical and chemical properties (Reddy & Rao, 1994).
Synthesis of Derivatives
The synthesis of derivatives of nitrobenzenes, including those structurally similar to this compound, has been extensively researched. One study focused on synthesizing a compound by reacting commercial dimethoxybenzene with nitric acid, indicating the chemical versatility and potential applications of these compounds in various fields (Sweeney, McArdle & Aldabbagh, 2018).
Radiochemical Synthesis
Research into the synthesis of radiolabeled compounds, like N-(3-[18F]fluoropropyl)-2β-carbomethoxy-3β-(4-iodophenyl)nortropane, involves precursor molecules that are structurally similar to this compound. These studies are crucial for advancing diagnostic and therapeutic applications, especially in nuclear medicine and molecular imaging (Klok et al., 2006).
Solar Cell Enhancement
1-Bromo-4-Nitrobenzene, closely related to this compound, has been used to improve the power conversion efficiency of polymer solar cells. This highlights the compound's role in enhancing renewable energy technologies (Fu et al., 2015).
Battery Technology
In the field of energy storage, derivatives of this compound like 4-bromo-2-fluoromethoxybenzene have been used as bi-functional electrolyte additives for lithium-ion batteries. This research contributes to the development of safer and more efficient batteries (Zhang, 2014).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known to be used as a building block for the synthesis of various aromatic and heteroaromatic compounds .
Mode of Action
4-Bromo-2-fluoro-1-nitrobenzene undergoes a Sonogashira reaction with 2-fluoronitrobenzene to afford predominantly the bromo displacement product . This suggests that the compound can participate in carbon-carbon bond formation, which is a crucial step in many organic synthesis reactions.
Pharmacokinetics
Safety data sheets suggest that it should be avoided from contact with skin and eyes, and inhalation or ingestion should be prevented . This implies that the compound may have low bioavailability and could be harmful if absorbed by the body.
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the final compounds it helps synthesize. For instance, it has been used in the synthesis of a dibenzoxazepine analog, a potent sodium channel blocker . Sodium channel blockers are often used as local anesthetics and antiarrhythmic agents.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. It should be kept in a dry, cool, and well-ventilated place . It’s also incompatible with strong oxidizing agents , suggesting that it should be stored away from such substances to maintain its stability and efficacy.
Properties
IUPAC Name |
4-bromo-2-fluoro-1-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrFNO2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQCWSOYHHXXWSP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70382608 | |
Record name | 4-Bromo-2-fluoro-1-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70382608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
321-23-3 | |
Record name | 4-Bromo-2-fluoro-1-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=321-23-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-2-fluoro-1-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70382608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-2-fluoro-1-nitrobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What role does 4-bromo-2-fluoronitrobenzene play in the synthesis of the aromatic fragment of sespendole?
A: 4-Bromo-2-fluoronitrobenzene serves as the starting material in the eight-step synthesis of sespendole's aromatic fragment. [] This implies that the molecule undergoes a series of chemical transformations, ultimately contributing key structural elements to the final target.
Q2: The research mentions a Claisen rearrangement. How is 4-bromo-2-fluoronitrobenzene involved in this step?
A: While 4-bromo-2-fluoronitrobenzene itself doesn't directly participate in the Claisen rearrangement, it is modified in preceding steps to incorporate the prenyl group necessary for this reaction. [] The bromine and fluorine substituents on the benzene ring likely influence the reactivity and regioselectivity of these earlier transformations, ultimately impacting the success of the Claisen rearrangement.
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